Cas no 915369-31-2 (5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde)
915369-31-2 structure
Product Name:5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde
CAS No:915369-31-2
MF:C5H3F3N2O
MW:164.085331201553
MDL:MFCD22068761
CID:996485
PubChem ID:45120705
Update Time:2025-04-20
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(trifluoromethyl)-1H-Imidazole-4-carboxaldehyde
- 1H-Imidazole-4-carboxaldehyde, 5-(trifluoromethyl)-
- 5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde
- ZB1229
- 4-(trifluoromethyl)-1H-imidazole-5-carbaldehyde
- Z1216830536
- 915369-31-2
- SCHEMBL4960890
- EN300-266915
- DB-397678
-
- MDL: MFCD22068761
- Inchi: 1S/C5H3F3N2O/c6-5(7,8)4-3(1-11)9-2-10-4/h1-2H,(H,9,10)
- InChI Key: QCEZWPUNPKZMOE-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=O)N=CN1)(F)F
Computed Properties
- Exact Mass: 164.02
- Monoisotopic Mass: 164.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8A^2
- XLogP3: 0.8
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-266915-0.05g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95.0% | 0.05g |
$315.0 | 2025-03-20 | |
| Enamine | EN300-266915-0.1g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95.0% | 0.1g |
$470.0 | 2025-03-20 | |
| Enamine | EN300-266915-0.25g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95.0% | 0.25g |
$672.0 | 2025-03-20 | |
| Enamine | EN300-266915-0.5g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95.0% | 0.5g |
$1058.0 | 2025-03-20 | |
| Enamine | EN300-266915-1.0g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95.0% | 1.0g |
$1357.0 | 2025-03-20 | |
| Enamine | EN300-266915-2.5g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95.0% | 2.5g |
$2660.0 | 2025-03-20 | |
| Enamine | EN300-266915-5.0g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95.0% | 5.0g |
$3935.0 | 2025-03-20 | |
| Enamine | EN300-266915-10.0g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95.0% | 10.0g |
$5837.0 | 2025-03-20 | |
| Enamine | EN300-266915-1g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95% | 1g |
$1357.0 | 2023-09-11 | |
| Enamine | EN300-266915-5g |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
915369-31-2 | 95% | 5g |
$3935.0 | 2023-09-11 |
5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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